Cas no 2229422-02-8 (3,3-difluoro-2-{pyrazolo1,5-apyrimidin-6-yl}propan-1-amine)

• Product Name: 3,3-difluoro-2-{pyrazolo1,5-apyrimidin-6-yl}propan-1-amine
• CAS No: 2229422-02-8
• MF: C₉H₁₀F₂N₄
• MW: 212.199307918549
• CID: 6132207
• PubChem ID: 165852807
• Update Time: 2025-06-13

3,3-difluoro-2-{pyrazolo1,5-apyrimidin-6-yl}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-{pyrazolo1,5-apyrimidin-6-yl}propan-1-amine
• 2229422-02-8
• 3,3-difluoro-2-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-1-amine
• EN300-1964061

• Inchi： 1S/C9H10F2N4/c10-9(11)7(3-12)6-4-13-8-1-2-14-15(8)5-6/h1-2,4-5,7,9H,3,12H2
• InChI Key： BQSTYIFPSYCZIJ-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=NC2=CC=NN2C=1)F

Computed Properties

• Exact Mass: 212.08735266g/mol
• Monoisotopic Mass: 212.08735266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.2Ų

Additional information on 3,3-difluoro-2-{pyrazolo1,5-apyrimidin-6-yl}propan-1-amine

Comprehensive Overview of 3,3-Difluoro-2-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-1-amine (CAS No. 2229422-02-8)

The compound 3,3-difluoro-2-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-1-amine (CAS No. 2229422-02-8) is a fluorinated organic molecule featuring a pyrazolo[1,5-a]pyrimidine core, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural attributes, including the difluoromethyl group and amine functionality, make it a promising candidate for drug discovery and material science applications. Researchers are increasingly exploring its potential as a bioactive intermediate due to its ability to modulate biological pathways, particularly in kinase inhibition and metabolic regulation.

In recent years, the demand for fluorinated compounds like 3,3-difluoro-2-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-1-amine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing interest in precision medicine and targeted therapies, where fluorination plays a pivotal role in improving drug efficacy. The compound’s pyrazolo[1,5-a]pyrimidine scaffold is also notable for its prevalence in FDA-approved drugs, further underscoring its relevance in modern medicinal chemistry.

From a synthetic perspective, CAS No. 2229422-02-8 exemplifies the convergence of heterocyclic chemistry and organofluorine chemistry. Its synthesis typically involves multi-step reactions, including palladium-catalyzed cross-coupling or nucleophilic substitution, to introduce the difluoro moiety. Such methodologies are frequently discussed in academic forums and patent literature, reflecting the compound’s technical complexity and industrial value. Researchers often search for efficient synthetic routes or scalable production methods to optimize its manufacturing process.

The applications of 3,3-difluoro-2-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-1-amine extend beyond pharmaceuticals. Its structural features are being investigated for use in agrochemicals, particularly in designing novel pesticides with improved environmental profiles. Additionally, the compound’s amine group offers versatility for further derivatization, making it a valuable building block in catalysis and material science. These interdisciplinary applications highlight its potential to address challenges in sustainability and green chemistry.

As the scientific community delves deeper into structure-activity relationships (SAR), 3,3-difluoro-2-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-1-amine continues to attract interest for its pharmacophore properties. Computational studies, such as molecular docking and QSAR modeling, are frequently employed to predict its interactions with biological targets. This aligns with the broader trend of integrating AI-driven drug design into research workflows, a topic widely searched by professionals seeking to optimize lead compound identification.

In conclusion, CAS No. 2229422-02-8 represents a compelling case study in the intersection of fluorine chemistry and heterocyclic design. Its multifaceted applications, coupled with ongoing advancements in synthetic and computational tools, position it as a compound of enduring relevance. For researchers and industry stakeholders, understanding its properties and potential is critical to unlocking innovations in life sciences and beyond.